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Compound of Interest

Compound Name: Butanal, 2-mercapto-

Cat. No.: B15471605 Get Quote

A comprehensive search for publicly available spectroscopic data (NMR, IR, and MS) for the

compound 2-mercaptobutanal has been conducted. Despite a thorough investigation across

various chemical databases and scientific literature, no specific experimental or predicted

spectral data for this molecule could be located.

The initial search yielded extensive spectroscopic information for a related but structurally

different compound, 2-mercaptoethanol. However, due to the difference in their chemical

structures—2-mercaptobutanal being a four-carbon aldehyde with a thiol group on the second

carbon, and 2-mercaptoethanol being a two-carbon alcohol with a thiol group—the

spectroscopic data for the latter is not applicable. Using this data as a substitute would be

scientifically inaccurate and misleading for the target audience of researchers and drug

development professionals.

Further targeted searches for "2-mercaptobutanal," "2-sulfanylbutanal," and related terms,

including queries aimed at finding synthesis and characterization reports, did not yield any

specific NMR, IR, or mass spectrometry data for the requested compound.

Conclusion:

At present, the core requirement of providing spectroscopic data for 2-mercaptobutanal cannot

be fulfilled based on the available information from the conducted searches. Consequently, the

development of the requested in-depth technical guide, including data tables and experimental

protocols, is not possible.
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Should spectroscopic data for 2-mercaptobutanal become publicly available in the future, a

comprehensive technical guide could be produced. Researchers in possession of such data

are encouraged to publish it to advance the collective understanding of this chemical entity.

To cite this document: BenchChem. [Spectroscopic Data for 2-Mercaptobutanal: Information
Not Currently Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15471605#spectroscopic-data-nmr-ir-ms-of-2-
mercaptobutanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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